3-(5-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-1,3,4-thiadiazol-2-yl)-7-(diethylamino)-2H-chromen-2-one

• IUPAC Name: 3-[5-(1,3-benzodioxol-5-ylmethylamino)-1,3,4-thiadiazol-2-yl]-7-(diethylamino)chromen-2-one
• InChI: InChI=1S/C23H22N4O4S/c1-3-27(4-2)16-7-6-15-10-17(22(28)31-19(15)11-16)21-25-26-23(32-21)24-12-14-5-8-18-20(9-14)30-13-29-18/h5-11H,3-4,12-13H2,1-2H3,(H,24,26)
• InChI Key: JJMNAEDINHRCHT-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC2=C(C=C1)C=C(C(=O)O2)C3=NN=C(S3)NCC4=CC5=C(C=C4)OCO5
• Molecular Formula: C23H22N4O4S
• Molecular Weight: 450.5 g/mol

Description

The compound is a complex organic molecule with several functional groups, including a benzo[d][1,3]dioxol-5-ylmethyl group, an amino group, a thiadiazol group, and a chromen-2-one group. These groups suggest that the compound may have interesting chemical properties and potential applications in fields like medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as NMR spectroscopy, X-ray crystallography, or mass spectrometry. Unfortunately, without specific data, I can’t provide a detailed analysis.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. The presence of functional groups like the amino group and the thiadiazol group suggest that it could participate in a variety of chemical reactions.

Scientific Research Applications

Electrochemical Detection of Carcinogenic Lead (Pb²⁺)

• Application : A sensitive and selective Pb²⁺ sensor was developed by depositing a thin layer of the compound on a glassy carbon electrode (GCE) with the conducting polymer matrix Nafion (NF). .

Anticancer Activity

• Evaluation : Although specific studies on this compound are limited, related analogs have been evaluated for anticancer activity. .
• .

Inhibition of c-kit and VEGFR2

• Clinical Trials : Specifically, 3-((Quinolin-4-yl)methylamino)-N-(4-(trifluoromethoxy)phenyl)thiophene-2-carboxamide (OSI-930), a related compound, is currently under phase I clinical trials for advanced solid tumors. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied for potential medicinal applications, its mechanism of action would depend on how it interacts with biological systems.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its toxicity, reactivity, and environmental impact. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. It could be studied for its potential uses in fields like medicinal chemistry, materials science, or environmental science.